![molecular formula C6H13ClN6 B2884008 1-Piperidin-4-yltetrazol-5-amine;hydrochloride CAS No. 2378501-79-0](/img/structure/B2884008.png)
1-Piperidin-4-yltetrazol-5-amine;hydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“1-Piperidin-4-yltetrazol-5-amine;hydrochloride” is a chemical compound with the CAS Number: 2378501-79-0. It has a molecular weight of 204.66 . The compound is in the form of a powder .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C6H12N6.ClH/c7-6-9-10-11-12(6)5-1-3-8-4-2-5;/h5,8H,1-4H2,(H2,7,9,11);1H . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
The compound is a powder . Other physical and chemical properties like melting point, boiling point, solubility, etc., are not available in the current data.Mechanism of Action
The exact mechanism of action of 1-Piperidin-4-yltetrazol-5-amine;hydrochloride is not fully understood. However, it has been proposed that this compound acts by inhibiting the activity of enzymes involved in the biosynthesis of nucleic acids, which are essential for the growth and proliferation of cancer cells and viruses.
Biochemical and Physiological Effects:
This compound has been shown to have a low toxicity profile and does not exhibit significant side effects. It has been reported to induce apoptosis (programmed cell death) in cancer cells and inhibit viral replication. This compound has also been shown to have immunomodulatory effects, which may contribute to its antitumor and antiviral activities.
Advantages and Limitations for Lab Experiments
1-Piperidin-4-yltetrazol-5-amine;hydrochloride has several advantages for lab experiments. It is easy to synthesize and purify, and has a low toxicity profile. However, this compound is not very water-soluble, which may limit its application in certain experiments. It is also important to note that this compound should be handled with care, as it is a potentially hazardous compound.
Future Directions
There are several future directions for the study of 1-Piperidin-4-yltetrazol-5-amine;hydrochloride. One area of research is to further elucidate its mechanism of action and identify its molecular targets. Another area of research is to optimize the synthesis of this compound and develop more efficient methods of production. Additionally, this compound could be further studied for its potential application as an antitumor and antiviral agent, and its efficacy could be tested in animal models. Finally, the development of this compound derivatives with improved water solubility and bioavailability could enhance its potential as a therapeutic agent.
Conclusion:
In conclusion, this compound is an organic compound with potential application in the field of medicinal chemistry. It has been extensively studied for its antitumor, antiviral, and antibacterial activities. This compound has a low toxicity profile and has several advantages for lab experiments. Further research is needed to fully understand its mechanism of action and identify its molecular targets. Overall, this compound has the potential to be a promising therapeutic agent for the treatment of cancer and viral infections.
Synthesis Methods
1-Piperidin-4-yltetrazol-5-amine;hydrochloride can be synthesized by the reaction of 1,4-diaminopiperidine with sodium azide and sodium nitrite in acidic conditions. The resulting compound is then treated with hydrochloric acid to obtain this compound hydrochloride. The synthesis of this compound has been extensively studied and optimized to obtain high yields and purity.
Scientific Research Applications
1-Piperidin-4-yltetrazol-5-amine;hydrochloride has been studied for its potential application in the field of medicinal chemistry. It has been shown to exhibit antitumor, antiviral, and antibacterial activities. This compound has been tested against various cancer cell lines, including breast, lung, and prostate cancer, and has shown promising results. It has also been studied as an anti-HIV agent and has shown potent activity against the virus.
Safety and Hazards
properties
IUPAC Name |
1-piperidin-4-yltetrazol-5-amine;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H12N6.ClH/c7-6-9-10-11-12(6)5-1-3-8-4-2-5;/h5,8H,1-4H2,(H2,7,9,11);1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
BAYRMSAOEAOUGH-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CNCCC1N2C(=NN=N2)N.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H13ClN6 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
204.66 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.